Cas no 401465-31-4 (3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 401465-31-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 843475
• PubChem ID: 3758273
• Update Time: 2025-04-19

3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 2-ISOBUTYL-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 3-methyl-1-(2-methylpropyl)-4,5-dihydro-1H-pyrazol-5-one
• G31610
• CS-0230748
• AKOS008956597
• SCHEMBL12862600
• J-509741
• EN300-10544
• 401465-31-4
• Z50147653
• 1-Isobutyl-3-methyl-1H-pyrazol-5(4H)-one
• 5-methyl-2-(2-methylpropyl)-4H-pyrazol-3-one

• Inchi： 1S/C8H14N2O/c1-6(2)5-10-8(11)4-7(3)9-10/h6H,4-5H2,1-3H3
• InChI Key： SPYCGKAMZPRMPT-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1CC(C)C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones